Cas no 102804-44-4 ((2E)-N-(2-bromophenyl)but-2-enamide)

• Product Name: (2E)-N-(2-bromophenyl)but-2-enamide
• CAS No: 102804-44-4
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 878418
• Update Time: 2026-04-29

(2E)-N-(2-bromophenyl)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(2-bromophenyl)but-2-enamide
• (2E)-N-(2-bromophenyl)but-2-enamide(SALTDATA: FREE)
• N-(2-bromophenyl)but-2-enamide
• AC1LGA04
• AG-D-12666
• CBDivE_013464
• CTK4A1490

• Inchi： InChI=1S/C10H10BrNO/c1-2-5-10(13)12-9-7-4-3-6-8(9)11/h2-7H,1H3,(H,12,13)/b5-2+
• InChI Key： HPUOLTWVVYKUBT-GORDUTHDSA-N
• SMILES： C/C=C/C(NC1=CC=CC=C1Br)=O

Computed Properties

• Exact Mass: 238.99500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 29.10000
• LogP: 3.03670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (2E)-N-(2-bromophenyl)but-2-enamide

Chemical Profile of (2E)-N-(2-bromophenyl)but-2-enamide (CAS No. 102804-44-4)

(2E)-N-(2-bromophenyl)but-2-enamide, with the CAS number 102804-44-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of amides derived from but-2-enal and 2-bromophenylamine, exhibiting a unique structural framework that makes it a valuable candidate for various biochemical applications.

The molecular structure of (2E)-N-(2-bromophenyl)but-2-enamide features a conjugated system consisting of an α,β-unsaturated carbonyl group and an aromatic brominated phenyl ring. This conjugation not only imparts distinct electronic properties but also enhances its potential for interactions with biological targets. The presence of the bromine atom in the phenyl ring further increases its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of amides derived from unsaturated aldehydes. Studies have demonstrated that such compounds can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and even anticancer effects. The specific arrangement of functional groups in (2E)-N-(2-bromophenyl)but-2-enamide suggests that it may interact with various enzymes and receptors, potentially leading to novel therapeutic applications.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The conjugated double bond system and the electron-withdrawing nature of the carbonyl group allow for fine-tuning of electronic properties, which is crucial for designing molecules with high binding affinity and selectivity. Researchers have been particularly interested in leveraging these properties to develop inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling studies on (2E)-N-(2-bromophenyl)but-2-enamide have shown that it can bind effectively to several protein targets, including some that are known to be associated with neurological disorders. These findings open up new avenues for investigating its potential as a lead compound in drug discovery programs.

The synthesis of (2E)-N-(2-bromophenyl)but-2-enamide presents an interesting challenge due to the need to maintain regioselectivity during the formation of both the amide bond and the conjugated system. Traditional synthetic routes often require careful optimization to achieve high yields and purity. However, recent methodologies involving transition metal catalysis have shown promise in facilitating more efficient and scalable synthesis, thereby reducing production costs and improving accessibility for further research.

In addition to its pharmacological potential, (2E)-N-(2-bromophenyl)but-2-enamide has also been explored as a building block in materials science. Its ability to form stable complexes with other molecules makes it useful in designing functional materials with applications ranging from sensors to organic electronics. The bromine substituent, in particular, provides a handle for further functionalization, allowing chemists to tailor the properties of derived materials for specific applications.

The growing body of research on this compound underscores its significance in both academic and industrial settings. As our understanding of its chemical behavior and biological interactions continues to expand, new opportunities for innovation are likely to emerge. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in harnessing its full potential and translating these findings into tangible benefits for society.